Cas no 1807101-55-8 (4-Bromo-2-hydroxypyridine-3-acetonitrile)

• Product Name: 4-Bromo-2-hydroxypyridine-3-acetonitrile
• CAS No: 1807101-55-8
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• CID: 4901149
• Update Time: 2025-06-14

4-Bromo-2-hydroxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-hydroxypyridine-3-acetonitrile

• Inchi： 1S/C7H5BrN2O/c8-6-2-4-10-7(11)5(6)1-3-9/h2,4H,1H2,(H,10,11)
• InChI Key： RIGKTQTXMBKMPG-UHFFFAOYSA-N
• SMILES： BrC1C=CNC(C=1CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 0.3
• Topological Polar Surface Area: 52.9

Additional information on 4-Bromo-2-hydroxypyridine-3-acetonitrile

Recent Advances in the Study of 4-Bromo-2-hydroxypyridine-3-acetonitrile (CAS: 1807101-55-8) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-hydroxypyridine-3-acetonitrile (CAS: 1807101-55-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its bromo and hydroxypyridine functionalities, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neurological disorders.

One of the most notable advancements in the study of 4-Bromo-2-hydroxypyridine-3-acetonitrile is its role in the development of kinase inhibitors. Kinases are key regulatory proteins involved in numerous cellular processes, and their dysregulation is often implicated in diseases such as cancer. Researchers have successfully utilized this compound to synthesize selective kinase inhibitors with improved efficacy and reduced off-target effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in designing inhibitors targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression.

In addition to its applications in oncology, 4-Bromo-2-hydroxypyridine-3-acetonitrile has shown promise in antimicrobial drug development. Recent research has highlighted its potential as a scaffold for designing novel antibiotics, particularly against drug-resistant bacterial strains. A study conducted by a team at the University of Cambridge in 2024 revealed that derivatives of this compound exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant pathogens. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, offering a new mechanism of action to combat resistance.

Furthermore, the compound's unique chemical properties make it an attractive candidate for neurological drug discovery. Researchers have investigated its potential in modulating neurotransmitter systems, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. A recent preprint on bioRxiv detailed the synthesis of neuroprotective agents derived from 4-Bromo-2-hydroxypyridine-3-acetonitrile, which demonstrated significant efficacy in preclinical models of neurodegeneration. These findings underscore the compound's versatility and its potential to address unmet medical needs in neurology.

The synthesis and optimization of 4-Bromo-2-hydroxypyridine-3-acetonitrile derivatives have also been a focal point of recent research. Advances in synthetic methodologies, including microwave-assisted and flow chemistry techniques, have enabled more efficient and scalable production of these compounds. A 2024 review in Organic Process Research & Development highlighted the latest innovations in the synthesis of brominated pyridine derivatives, emphasizing the role of green chemistry principles in reducing environmental impact while maintaining high yields and purity.

In conclusion, 4-Bromo-2-hydroxypyridine-3-acetonitrile (CAS: 1807101-55-8) represents a promising scaffold for the development of next-generation therapeutics across multiple disease areas. Its applications in kinase inhibition, antimicrobial activity, and neuroprotection highlight its broad utility in chemical biology and pharmaceutical research. Continued exploration of its derivatives and mechanisms of action is expected to yield further breakthroughs, paving the way for innovative treatments in the years to come.